3-(benzenesulfonyl)-N-(6-methylpyridin-2-yl)propanamide

• IUPAC Name: 3-(benzenesulfonyl)-N-(6-methylpyridin-2-yl)propanamide
• InChI: InChI=1S/C15H16N2O3S/c1-12-6-5-9-14(16-12)17-15(18)10-11-21(19,20)13-7-3-2-4-8-13/h2-9H,10-11H2,1H3,(H,16,17,18)
• InChI Key: VIIPBNHBAJJNNE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)NC(=O)CCS(=O)(=O)C2=CC=CC=C2
• Molecular Formula: C15H16N2O3S
• Molecular Weight: 304.4 g/mol
• Solubility: >45.7 [ug/mL] (The mean of the results at pH 7.4)

Description

3-(benzenesulfonyl)-N-(6-methylpyridin-2-yl)propanamide, also known as BMS-986205, is a small molecule drug that has gained significant attention in recent years due to its potential therapeutic applications. It belongs to the class of drugs known as checkpoint inhibitors and is being studied for its ability to enhance the immune system's response to cancer.

Scientific Research Applications

Synthesis and Characterization

The synthesis of related sulfonamide derivatives involves innovative methodologies, including oxidative cross-coupling reactions and one-pot synthesis techniques. For example, N-(2‘-Phenylphenyl)benzenesulfonamides have been synthesized through reactions with acrylate esters, producing derivatives with potential for further chemical modifications (Miura et al., 1998). Additionally, a simple one-pot synthesis approach has been described for N-pyridin-3-yl-benzenesulfonamide, showcasing a high yield and the compound's significant antimicrobial activity (Ijuomah, Ike, & Obi, 2022).

Antimicrobial and Anticancer Activities

Benzenesulfonamide derivatives exhibit a broad range of biological activities, including antimicrobial and anticancer effects. N-pyridin-3-yl-benzenesulfonamide has demonstrated considerable antimicrobial activity against both Gram-positive and Gram-negative bacteria, indicating its potential as a basis for developing new antimicrobial agents (Ijuomah, Ike, & Obi, 2022). In the realm of cancer research, benzenesulfonylguanidine derivatives have shown promise in inhibiting the growth of various human cancer cell lines, with certain compounds displaying potent antiproliferative activity (Pogorzelska et al., 2017).

Applications in Organic Synthesis and Catalysis

Sulfonamide derivatives also play a crucial role in organic synthesis and catalysis. For instance, N-benzylidenebenzenesulfonamide has been utilized as a benzaldehyde equivalent in the Knoevenagel Reaction, facilitating the synthesis of cyano-containing compounds and illustrating the versatility of sulfonamide derivatives in synthetic chemistry (Zajac et al., 2006).